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Compound of Interest

Compound Name: HMO03

Cat. No.: B1663266

For researchers, scientists, and drug development professionals investigating the compound
designated as HM03, a comprehensive understanding of its safety and toxicity is paramount.
However, based on publicly accessible information, a detailed toxicological profile for a
compound specifically and uniquely identified as "HMO03" appears to be limited. The primary
source of safety information currently available is a Material Safety Data Sheet (MSDS) from a
commercial supplier.

This guide serves to consolidate and present the available safety information for HM03, while
also highlighting the significant gaps in the public knowledge base regarding its detailed
toxicological properties.

Summary of Available Safety Data

The available MSDS for HMO03 provides initial safety guidance for handling the compound in a
research setting. It is important to note that this information is preliminary and does not
substitute for comprehensive preclinical toxicology studies.

Key Safety Information from the Material Safety Data Sheet:
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Parameter

Information

Product Name

HMO03

Synonyms HM-03; NSC130813
Chemical Formula C26H27CIN4O2
Molecular Weight 462.97

Identified Uses

For research use only, not for human or

veterinary use.[1]

Hazard Identification

Not classified as a hazardous substance or

mixture.[1]

First Aid Measures:

Exposure Route

Recommended Action

Inhalation

Relocate to fresh air. If breathing is difficult,
provide cardiopulmonary resuscitation (CPR).

Avoid mouth-to-mouth resuscitation.

Skin Contact

Rinse skin thoroughly with large amounts of
water. Remove contaminated clothing and

shoes. A physician should be consulted.

Eye Contact

Remove contact lenses, and flush eyes
immediately with large amounts of water,
separating eyelids to ensure adequate flushing.

A physician should be consulted promptly.

Ingestion

Wash out the mouth with water if the person is
conscious. Do not give anything by mouth to an
unconscious person. Seek medical attention. Do
not induce vomiting unless directed by medical

personnel.

Fire Fighting and Accidental Release Measures:
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Situation Recommended Action

) S ] Use water spray, dry chemical, foam, or carbon
Suitable Extinguishing Media S o
dioxide fire extinguisher.[1]

Special Hazards May emit irritant fumes during combustion.[1]

Use full personal protective equipment. Avoid

breathing vapors, mist, dust, or gas. Ensure
Accidental Release adequate ventilation. Prevent further leakage or

spillage and keep the product away from drains

or water courses.

Gaps in the Publicly Available Toxicological Data

A thorough search of public databases and scientific literature did not yield any in-depth
preclinical or clinical toxicology studies for a compound specifically designated as HM03. This
indicates that comprehensive data on the following critical aspects of its safety profile are not
publicly available:

e Acute, Sub-chronic, and Chronic Toxicity: No information on single-dose or repeated-dose
toxicity studies in animal models was found.

o Genotoxicity and Mutagenicity: There are no publicly available results from standard assays
such as the Ames test, chromosomal aberration tests, or in vivo micronucleus assays.

o Carcinogenicity: No long-term carcinogenicity studies in animals have been published.

o Reproductive and Developmental Toxicity: Information on the potential effects of HM03 on
fertility, embryonic development, and offspring is not available.

o Safety Pharmacology: Studies investigating the effects of HM03 on vital functions (e.g.,
cardiovascular, respiratory, and central nervous systems) are not in the public domain.

o Mechanism of Toxicity: Without dedicated studies, the potential mechanisms by which HM03
might exert toxic effects remain unknown.

Experimental Workflows and Signaling Pathways
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Due to the absence of published research on the biological effects and mechanism of action of
HMO3, it is not possible to provide diagrams of experimental workflows or associated signaling
pathways.

For researchers considering further investigation of HM03, a standard preclinical safety and
toxicity evaluation workflow would be necessary. The following diagram illustrates a logical
progression for such an investigation.

Click to download full resolution via product page
Caption: A logical workflow for preclinical safety and toxicity assessment.

Disclaimer: The information presented in this document is based on the limited publicly
available data. It is intended for informational purposes for a scientific audience and should not
be considered a complete or definitive safety and toxicity profile of HM03. Any handling or use
of this compound should be conducted with caution and in accordance with appropriate
laboratory safety practices. Further in-depth research is required to establish a comprehensive
understanding of its toxicological properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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